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3-Oxaspiro[5.5]undecane-2,4-

dione

Cat. No.: B047308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Cyclohexanediacetic anhydride (CAS No. 1010-26-0) is a cyclic dicarboxylic anhydride

featuring a spirocyclic structure where a cyclohexane ring is attached to a glutaric anhydride

moiety. It is a white to off-white crystalline solid that serves as a crucial intermediate in organic

synthesis, most notably in the pharmaceutical industry. Its primary application lies in the

synthesis of Gabapentin, an anticonvulsant and analgesic drug.[1][2] This guide provides a

comprehensive chemical profile of 1,1-cyclohexanediacetic anhydride, including its

physicochemical properties, synthesis, reactivity, and safety information, with a focus on its

application in drug development.

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 1,1-cyclohexanediacetic anhydride is

presented below.

Table 1: Physicochemical Properties of 1,1-Cyclohexanediacetic Anhydride
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Property Value Reference(s)

CAS Number 1010-26-0 [3][4]

Molecular Formula C₁₀H₁₄O₃ [3][4][5]

Molecular Weight 182.22 g/mol [3][5][6]

Appearance
White to light yellow or light

orange crystalline powder
[7]

Melting Point 67-70 °C [1][6]

Boiling Point 126 °C at 0.5 mmHg [1]

Purity >98.0% (GC) [3][7]

Synonyms

3,3-Pentamethyleneglutaric

anhydride, 3-

Oxaspiro[5.5]undecane-2,4-

dione

[7]

Spectroscopic Profile
Experimental spectroscopic data for 1,1-cyclohexanediacetic anhydride is not readily available

in public databases. However, based on its chemical structure, the expected spectral

characteristics are as follows:

¹H NMR: The spectrum is expected to show complex multiplets in the aliphatic region

(approximately 1.0-2.5 ppm) corresponding to the protons of the cyclohexane ring and the

two methylene groups of the anhydride ring.

¹³C NMR: The spectrum should display distinct signals for the carbons of the cyclohexane

ring, the methylene carbons of the anhydride ring, and a characteristic downfield signal for

the quaternary spiro carbon. The two carbonyl carbons are expected to appear at the most

downfield region of the spectrum (typically >160 ppm).

Infrared (IR) Spectroscopy: As a cyclic anhydride, it is expected to exhibit two characteristic

carbonyl (C=O) stretching bands.[8] One band, corresponding to the symmetric C=O stretch,
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is anticipated around 1800-1850 cm⁻¹, and the other, from the asymmetric C=O stretch,

should appear around 1740-1790 cm⁻¹.[8] A C-O-C stretching band is also expected.[8]

Mass Spectrometry: The mass spectrum should show a molecular ion peak (M⁺)

corresponding to its molecular weight (182.22 g/mol ). Fragmentation patterns would likely

involve the loss of CO and CO₂ from the anhydride ring.

Synthesis and Reactivity
Synthesis of 1,1-Cyclohexanediacetic Anhydride
1,1-Cyclohexanediacetic anhydride is typically synthesized via the dehydration of its

corresponding dicarboxylic acid, 1,1-cyclohexanediacetic acid. A common method for this

transformation is the use of a dehydrating agent such as acetic anhydride.

Experimental Protocol: Synthesis of 1,1-Cyclohexanediacetic Anhydride (General Procedure)

This protocol is based on a general method for the synthesis of cyclic anhydrides from

dicarboxylic acids using acetic anhydride and should be adapted and optimized for 1,1-

cyclohexanediacetic acid.

Materials:

1,1-Cyclohexanediacetic acid

Acetic anhydride

Toluene (optional, as solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 1,1-

cyclohexanediacetic acid and acetic anhydride (a slight excess, e.g., 1.1-1.5 equivalents).

Toluene can be used as a solvent.[9]

Heat the mixture to reflux with stirring. The reaction progress can be monitored by the

dissolution of the starting diacid.
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After the reaction is complete (typically 1-3 hours of reflux), allow the mixture to cool to room

temperature.

Remove the excess acetic anhydride and acetic acid formed during the reaction under

reduced pressure using a rotary evaporator.

The crude 1,1-cyclohexanediacetic anhydride can be purified by recrystallization from a

suitable solvent (e.g., a mixture of hexane and ethyl acetate) or by vacuum distillation.

1,1-Cyclohexanediacetic Acid

1,1-Cyclohexanediacetic Anhydride

Dehydration

+ Acetic Anhydride
(Dehydrating Agent) Heat (Reflux)

Click to download full resolution via product page

Chemical Reactivity
The reactivity of 1,1-cyclohexanediacetic anhydride is primarily dictated by the electrophilic

nature of its carbonyl carbons. It readily undergoes nucleophilic acyl substitution reactions.

Hydrolysis: In the presence of water, the anhydride ring opens to regenerate 1,1-

cyclohexanediacetic acid.[10]

Alcoholysis: Reaction with alcohols yields a monoester of 1,1-cyclohexanediacetic acid.

Aminolysis: Reaction with ammonia or primary/secondary amines leads to the formation of

the corresponding monoamide or N-substituted monoamide. This reaction is fundamental to

its use in the synthesis of Gabapentin.[11]
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Application in Gabapentin Synthesis
The most significant application of 1,1-cyclohexanediacetic anhydride is as a key starting

material in the synthesis of Gabapentin. The synthetic route involves the reaction of the

anhydride with ammonia to form 1,1-cyclohexanediacetic acid monoamide, which then

undergoes a Hofmann rearrangement to yield Gabapentin.

Experimental Protocol: Synthesis of 1,1-Cyclohexanediacetic Acid Monoamide

This protocol is a generalized procedure based on patent literature and may require

optimization.

Materials:

1,1-Cyclohexanediacetic anhydride

Aqueous ammonia (e.g., 25-35% solution)

Hydrochloric acid or Sulfuric acid for acidification

Acetonitrile (for crystallization)

Procedure:
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In a reaction vessel, cool an aqueous solution of ammonia to below 20 °C.

Slowly add 1,1-cyclohexanediacetic anhydride to the cooled ammonia solution with stirring,

maintaining the temperature below 20 °C.[11] The molar ratio of ammonia to the anhydride is

typically between 5 and 10.[11]

After the addition is complete, continue stirring for a specified period to ensure complete

reaction.

Neutralize the reaction mixture by the controlled addition of an acid (e.g., H₂SO₄) to a slightly

acidic pH, which will precipitate the crude 1,1-cyclohexanediacetic acid monoamide.[11]

Collect the precipitated solid by filtration and wash it with cold water.

Purify the crude product by recrystallization from a suitable solvent, such as aqueous

acetonitrile, to obtain pure 1,1-cyclohexanediacetic acid monoamide.[11]
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Safety and Handling
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1,1-Cyclohexanediacetic anhydride is an irritant and requires careful handling to avoid contact

with skin and eyes. It is also moisture-sensitive and should be stored in a cool, dry place under

an inert atmosphere.[12]

Table 2: Safety and Toxicological Profile

Parameter Information Reference(s)

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[13]

Incompatible Materials Strong oxidizing agents. [12]

Acute Toxicity (Oral LD50)

Not classified as acutely toxic

(ATE > 2000 mg/kg). The

toxicological properties have

not been fully investigated.

[12]

Acute Toxicity (Dermal LD50)

Not classified as acutely toxic

(ATE > 2000 mg/kg). The

toxicological properties have

not been fully investigated.

[12]
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Conclusion
1,1-Cyclohexanediacetic anhydride is a valuable chemical intermediate with a well-defined role

in the pharmaceutical industry, particularly in the synthesis of Gabapentin. Its spirocyclic

structure and the reactivity of the anhydride functional group make it a versatile building block

in organic synthesis. A thorough understanding of its properties, synthesis, and handling is

essential for its safe and effective use in research and development and in industrial-scale

production. Further investigation into its spectroscopic characteristics and a more detailed

toxicological evaluation would provide a more complete profile of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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